Cas no 2229361-26-4 (tert-butyl N-4-methyl-5-(piperidin-3-yloxy)-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-4-methyl-5-(piperidin-3-yloxy)-1,3-thiazol-2-ylcarbamate
• CAS No: 2229361-26-4
• MF: C₁₄H₂₃N₃O₃S
• MW: 313.415722131729
• CID: 6286995
• PubChem ID: 165827627
• Update Time: 2025-05-24

tert-butyl N-4-methyl-5-(piperidin-3-yloxy)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methyl-5-(piperidin-3-yloxy)-1,3-thiazol-2-ylcarbamate
• EN300-1887117
• 2229361-26-4
• tert-butyl N-[4-methyl-5-(piperidin-3-yloxy)-1,3-thiazol-2-yl]carbamate

• Inchi： 1S/C14H23N3O3S/c1-9-11(19-10-6-5-7-15-8-10)21-12(16-9)17-13(18)20-14(2,3)4/h10,15H,5-8H2,1-4H3,(H,16,17,18)
• InChI Key： AZCRVCQNGWVZFE-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1OC1CNCCC1

Computed Properties

• Exact Mass: 313.14601278g/mol
• Monoisotopic Mass: 313.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-4-methyl-5-(piperidin-3-yloxy)-1,3-thiazol-2-ylcarbamate

tert-butyl N-4-methyl-5-(piperidin-3-yloxy)-1,3-thiazol-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-methyl-5-(piperidin-3-yloxy)-1,3-thiazol-2-ylcarbamate, identified by the CAS number 2229361-26-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in medicine as active pharmaceutical ingredients. The structure of this molecule is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the piperidinyl group further enhances its structural complexity and functional versatility.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery due to their diverse biological activities. For instance, researchers have reported that certain thiazole-containing compounds exhibit potent anti-inflammatory, antioxidant, and anticancer properties. In the case of tert-butyl N-4-methyl-5-(piperidin-3-yloxy)-1,3-thiazol-2-ylcarbamate, the combination of the thiazole ring with the piperidinyl group and the tert-butyl carbamate moiety creates a unique chemical environment that may contribute to its pharmacological activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by the introduction of substituents at specific positions to achieve the desired functionality. The piperidinyl group is introduced via nucleophilic substitution or coupling reactions, while the tert-butyl carbamate is added through esterification or amidation reactions. The optimization of these steps is crucial to ensure high yields and purity of the final product.

In terms of pharmacokinetics, tert-butyl N-4-methyl-5-(piperidin-3-yloxy)-1,3-thiazol-2-ylcarbamate has shown promising results in preliminary studies. Its lipophilicity, determined by logP values, suggests that it may have good absorption properties in biological systems. Additionally, its metabolic stability has been evaluated using in vitro assays, which indicate that it may have a favorable pharmacokinetic profile for therapeutic applications.

The biological activity of this compound has been explored in several assays. For example, it has demonstrated moderate inhibitory activity against certain enzymes associated with inflammatory processes. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for treating conditions such as chronic inflammation and oxidative stress-related disorders.

From an environmental perspective, the degradation pathways of tert-butyl N